2-Amino-3,3,3-trifluoropropanoic acid hydrochloride
Overview
Description
“2-Amino-3,3,3-trifluoropropanoic acid hydrochloride” is a highly potent and versatile pharmaceutical intermediate. It is an alanine derivative and has gained significant interest in recent years for its numerous therapeutic applications.
Molecular Structure Analysis
The molecular formula of “2-Amino-3,3,3-trifluoropropanoic acid hydrochloride” is C3H5ClF3NO2 . The molecular weight is 179.53 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-3,3,3-trifluoropropanoic acid hydrochloride” include a molecular weight of 179.53 g/mol and a molecular formula of C3H5ClF3NO2 . It should be stored in an inert atmosphere at room temperature .
Scientific Research Applications
Synthesis of Fluorinated Amino Acids
2-Amino-3,3,3-trifluoropropanoic acid hydrochloride: is a key intermediate in the synthesis of fluorinated amino acids. These modified amino acids are crucial for studying peptide structure and function, as the fluorine atom introduces unique biochemical properties due to its small size and high electronegativity .
Peptide Coupling Reactions
This compound is used in peptide coupling reactions where it acts as an amino acid building block. Its incorporation into peptides can enhance their stability and modify their interaction with biological targets, which is valuable in drug development .
NMR Spectroscopy Studies
The trifluoromethyl group in this compound is an excellent probe in NMR spectroscopy . It provides a distinct signal that can be used to investigate the structure and dynamics of peptides and proteins in which it is incorporated .
Medicinal Chemistry
In medicinal chemistry, 2-Amino-3,3,3-trifluoropropanoic acid hydrochloride is explored for the design of new pharmaceuticals. The trifluoromethyl group can influence the pharmacokinetic properties of drug candidates, potentially leading to better efficacy and reduced side effects .
Proteomics Research
This compound is also used in proteomics research. By incorporating fluorinated amino acids into proteins, researchers can study protein folding, function, and interactions using mass spectrometry and other analytical techniques .
Material Science
In material science, fluorinated compounds like 2-Amino-3,3,3-trifluoropropanoic acid hydrochloride are used to modify the surface properties of materials. This can lead to the development of materials with unique characteristics such as hydrophobicity, durability, and chemical resistance .
Safety and Hazards
properties
IUPAC Name |
2-amino-3,3,3-trifluoropropanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F3NO2.ClH/c4-3(5,6)1(7)2(8)9;/h1H,7H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYBJJRPTNOPQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)(C(F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70557415 |
Source
|
| Record name | 3,3,3-Trifluoroalanine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70557415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
96105-72-5 |
Source
|
| Record name | 3,3,3-Trifluoroalanine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70557415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-3,3,3-trifluoropropanoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![[(Chloromethoxy)methyl]cyclopropane](/img/structure/B1282921.png)
